Cas no 1806881-55-9 (Ethyl 3-(difluoromethyl)-6-iodo-4-methoxypyridine-2-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-6-iodo-4-methoxypyridine-2-acetate
• CAS No: 1806881-55-9
• MF: C₁₁H₁₂F₂INO₃
• MW: 371.119162559509
• CID: 4891248
• Update Time: 2025-10-28

Ethyl 3-(difluoromethyl)-6-iodo-4-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-iodo-4-methoxypyridine-2-acetate

• Inchi： 1S/C11H12F2INO3/c1-3-18-9(16)4-6-10(11(12)13)7(17-2)5-8(14)15-6/h5,11H,3-4H2,1-2H3
• InChI Key： WJRCYJGNIROIHE-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)C(CC(=O)OCC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-6-iodo-4-methoxypyridine-2-acetate

Recent Advances in the Application of Ethyl 3-(difluoromethyl)-6-iodo-4-methoxypyridine-2-acetate (CAS: 1806881-55-9) in Chemical Biology and Pharmaceutical Research

Ethyl 3-(difluoromethyl)-6-iodo-4-methoxypyridine-2-acetate (CAS: 1806881-55-9) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. This heterocyclic compound, featuring a difluoromethyl group and an iodine substituent, offers unique reactivity patterns that make it valuable for structure-activity relationship (SAR) studies and drug discovery programs. Recent literature highlights its growing importance in medicinal chemistry, with several research groups exploring its potential as a building block for kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing pyridine-based scaffolds for selective kinase inhibition. Researchers utilized the iodine moiety at the 6-position for palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the core structure. The difluoromethyl group at the 3-position was found to significantly influence the metabolic stability of resulting compounds, with in vitro studies showing improved pharmacokinetic properties compared to non-fluorinated analogs. These findings suggest that Ethyl 3-(difluoromethyl)-6-iodo-4-methoxypyridine-2-acetate could serve as a privileged structure for developing targeted therapies.

In agrochemical applications, patent literature from major chemical companies has disclosed the use of this compound in synthesizing novel fungicides. The difluoromethyl group appears to enhance the bioavailability and systemic movement of these compounds in plants, while the iodine atom allows for further structural modifications to optimize fungicidal activity. Recent field trials have shown promising results against economically important pathogens, particularly in the control of rusts and powdery mildews in cereal crops.

Synthetic methodology developments have also focused on this compound, with several groups reporting improved preparation protocols. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis route that addresses previous challenges in regioselective iodination and difluoromethylation. The new process reduces byproduct formation and improves overall atom economy, making large-scale production more feasible for pharmaceutical applications.

From a mechanistic perspective, computational chemistry studies have provided insights into the electronic effects of the difluoromethyl and methoxy substituents on the pyridine ring. Density functional theory (DFT) calculations reveal how these groups influence the compound's reactivity in various transformation reactions, explaining its preferential reactivity at specific positions. This theoretical understanding has guided the design of more efficient synthetic routes and helped predict the behavior of derivatives in biological systems.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, leveraging the iodine-125 isotope for imaging purposes. Preliminary results suggest that derivatives of Ethyl 3-(difluoromethyl)-6-iodo-4-methoxypyridine-2-acetate could serve as effective probes for positron emission tomography (PET), particularly in oncology applications where kinase activity monitoring is desired.

As the chemical biology community continues to investigate this versatile building block, future directions likely include the development of enantioselective synthesis methods and exploration of its use in fragment-based drug discovery. The compound's unique combination of substituents offers multiple vectors for structural modification, making it a valuable tool for medicinal chemists seeking to optimize drug-like properties in lead compounds.